N-(2,3-dimethylphenyl)-2-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C22H21N3O2S/c1-14-5-4-6-19(15(14)2)23-21(26)11-17-13-28-22-24-20(12-25(17)22)16-7-9-18(27-3)10-8-16/h4-10,12-13H,11H2,1-3H3,(H,23,26)
• InChI Key: IFIWPQWRFCHPPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CSC3=NC(=CN23)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H21N3O2S
• Molecular Weight: 391.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-[6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity in Cancer Research

• Compounds with imidazo[2,1-b]thiazole scaffolds, similar to the compound , have been synthesized and evaluated for their cytotoxicity against human cancer cell lines such as HepG2 and MDA-MB-231. These compounds have shown potential as inhibitors with significant inhibition rates and cytotoxic effects, suggesting their relevance in cancer treatment research (Ding et al., 2012).

Antioxidant and Anti-inflammatory Properties

• Novel derivatives including those similar to the compound of interest have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds in this category exhibited significant efficacy in DPPH radical scavenging and anti-inflammatory activities, indicating potential therapeutic applications (Koppireddi et al., 2013).

Potential as Epidermal Growth Factor Receptor Inhibitors

• A series of benzo[4,5]imidazo[2,1-b]thiazole derivatives, related to the compound , have been designed and synthesized for antitumor activity in human cancer cell lines and cellular toxicity against human normal cell lines. These compounds have shown significant antitumor activity, especially against cell lines with high EGFR expression, suggesting their role as potential EGFR inhibitors (Deng et al., 2019).

Radiolabeling for Imaging Purposes

• Imidazopyridine- and purine-thioacetamide derivatives, which are structurally related to the compound of interest, have been synthesized for potential use as PET tracers for imaging of specific enzymes. These tracers exhibit high radiochemical yields and purity, indicating their utility in medical imaging and diagnosis (Gao et al., 2016).

Antimicrobial Properties

• Compounds bearing imidazo[2,1-b]thiazole moiety, akin to the compound , have been evaluated for antimicrobial activities. They have shown potential as chemotherapeutic agents with antimicrobial properties, indicating their application in combating infectious diseases (Dangi et al., 2011).